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For Researchers, Scientists, and Drug Development Professionals

Hydriodic acid (HI), the aqueous solution of hydrogen iodide gas, is a cornerstone reagent in

both industrial and laboratory settings.[1][2][3] It is distinguished by its dual nature as one of the

strongest known mineral acids and a potent reducing agent.[2][4][5] These characteristics

make it invaluable in organic synthesis, pharmaceutical manufacturing, and analytical

chemistry.[1][6] While colorless when pure, commercial solutions often appear yellow to brown

due to the oxidation of iodide ions by air, which liberates elemental iodine.[4][7][8] This guide

provides an in-depth examination of the core physicochemical properties, reactivity, and

experimental considerations of hydriodic acid solutions.

Core Physicochemical Properties
The fundamental properties of hydriodic acid are summarized below. The azeotropic solution,

which boils at a constant temperature of approximately 127 °C, contains 57% HI by mass.[2][9]

[10]
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Property Value Reference(s)

Molecular Formula HI [2]

Molar Mass 127.91 g/mol [2]

Appearance
Colorless to pale yellow/brown

liquid
[4][8]

Odor Pungent, acrid [2][3]

pKa Approximately -9.3 to -11 [2][7][9][11][12][13]

Boiling Point ~127 °C (azeotrope, 57% HI) [2][9][10]

Density
~1.70 g/mL (azeotrope, 57%

HI)
[2][9]

Solubility
Highly soluble in water and

alcohol
[2][8][14]

Key Chemical Characteristics
Hydriodic acid is one of the strongest mineral acids, surpassed only by superacids. Its

immense strength stems from the weak bond between the large iodide ion and the small

proton, coupled with the high stability of the resulting iodide (I⁻) anion in solution.[5][15] In

aqueous media, it undergoes virtually complete dissociation, releasing a proton (H⁺) and an

iodide ion (I⁻).[2] This behavior makes it a powerful proton source for a wide range of acid-

catalyzed reactions.

HI (aq)

H+ (aq)
Dissociation
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Caption: Dissociation of hydriodic acid in an aqueous solution.

The iodide ion is an excellent reducing agent, readily donating an electron. Consequently,

hydriodic acid is widely employed to reduce various functional groups in organic synthesis.[1]

[4][7]

Reaction with Oxygen: Hydriodic acid reacts with atmospheric oxygen to produce elemental

iodine and water, a reaction responsible for the characteristic brown color of aged solutions.

[9] The equation for this reaction is: 4 HI(aq) + O₂(g) → 2 H₂O(l) + 2 I₂(aq).[9]

Reduction of Organic Compounds: It is highly effective in the reduction of aromatic nitro

compounds to their corresponding anilines, ketones and aldehydes to hydrocarbons, and

sulfoxides to sulfides.[1][7][9]

Ether Cleavage: HI is a classic reagent for the cleavage of ethers, a reaction of significant

utility in the deprotection of functional groups during complex molecule synthesis.[13]
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Caption: General workflow for the reduction of a substrate using HI.

Addition to Alkenes: Like other hydrogen halides, HI adds across the double bond of alkenes

to produce alkyl iodides.[5][9]
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Reaction with Bases: It undergoes classic acid-base neutralization reactions with both

organic and inorganic bases, often exothermically.[10][16]

Reaction with Metals: HI reacts with many active metals (e.g., zinc, iron, magnesium) to

generate flammable hydrogen gas.[10][16]

Industrial Catalysis: It serves as a critical co-catalyst in the Cativa process for producing

acetic acid.[6][9]

Experimental Protocols
Detailed and accurate characterization of hydriodic acid is crucial for its effective use. Below

are methodologies for determining its key properties.

Directly measuring the pKa of a strong acid like hydriodic acid in water is impractical via

standard titration, as the acid is fully dissociated and no clear inflection point is observable.[17]

The pKa values are typically determined through a combination of theoretical calculations and

experimental measurements in non-aqueous solvents, with subsequent extrapolation to

aqueous conditions.

A general protocol for determining the pKa of a weak acid, for context, is as follows:

Preparation: Prepare a standard solution of a strong base (e.g., 0.1 M NaOH).

Titration: Accurately measure a volume of the weak acid solution and titrate it with the

standardized base, monitoring the pH with a calibrated pH meter after each addition.

Data Analysis: Plot the measured pH versus the volume of titrant added. This generates a

sigmoidal titration curve.[18]

pKa Determination: Identify the volume of base required to reach the equivalence point (the

steepest part of the curve). The pH at the half-equivalence point (half of that volume) is equal

to the pKa of the acid.[18][19]

The standard reduction potential can be determined using electrochemical methods. This

protocol outlines the measurement against a Standard Hydrogen Electrode (SHE).

Half-Cell Preparation:
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SHE (Anode): Prepare a standard hydrogen electrode by bubbling hydrogen gas at 1 atm

pressure over a platinum electrode immersed in a 1 M H⁺ solution.

Iodide/Iodine Half-Cell (Cathode): Prepare a solution containing known standard-state

concentrations of iodide ions (e.g., 1 M KI) and a saturated solution of solid iodine (I₂).

Immerse a platinum electrode in this solution.

Cell Assembly: Connect the two half-cells using a salt bridge (e.g., a tube filled with a

saturated KCl solution) to complete the electrical circuit.

Potential Measurement: Connect a high-impedance voltmeter between the two electrodes.

The measured voltage is the standard reduction potential for the I₂/I⁻ couple, as the potential

of the SHE is defined as 0.00 V.[20][21]

Data Correction: Ensure measurements are taken at standard temperature (25 °C) and

pressure (1 atm).

The concentration of an HI solution can be determined accurately via iodometric titration. This

method involves the oxidation of iodide to iodine, followed by the titration of the generated

iodine.
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1. Prepare HI Sample
(Acidify and add excess KI)

2. Add Standard Oxidant
(e.g., KIO₃)

IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

3. Titrate with Na₂S₂O₃

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

4. Add Starch Indicator
(near endpoint)

5. Endpoint Detection
(Blue-black color disappears)

6. Calculate HI Concentration
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Caption: Experimental workflow for the iodometric titration of HI.

Sample Preparation: An accurately measured aliquot of the hydriodic acid solution is taken.

It is acidified (if necessary) and a known excess of potassium iodide (KI) is added.

Iodine Liberation: A standard solution of a strong oxidizing agent, such as potassium iodate

(KIO₃), is added. The iodate reacts with the excess iodide in the acidic medium to liberate a

precise amount of elemental iodine.[22]

Titration: The liberated iodine is then immediately titrated with a standardized solution of

sodium thiosulfate (Na₂S₂O₃).[22]

Endpoint Detection: As the endpoint is approached (when the yellow-brown iodine color

fades), a starch indicator solution is added. This forms an intense blue-black complex with
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the remaining iodine.

Completion: The titration is continued dropwise until the blue-black color disappears,

signaling that all the iodine has been reduced back to iodide. The volume of thiosulfate used

is recorded to calculate the initial concentration of the analyte.[22]

Safety and Handling
The high corrosivity and reactivity of hydriodic acid demand stringent safety protocols.[1][16]

Personal Protective Equipment (PPE): Always handle hydriodic acid in a certified chemical

fume hood.[23] Required PPE includes acid-resistant gloves (e.g., nitrile or neoprene),

chemical splash goggles, and a face shield.[1][24][25]

Health Hazards: Contact can cause severe chemical burns to the skin and eyes.[3][24]

Inhalation of its pungent vapors can lead to severe respiratory irritation.[1][14]

Storage: Store in a cool, dry, dark, and well-ventilated area in tightly sealed, corrosion-

resistant containers (e.g., polyethylene or glass).[10][23][26] It must be stored away from

incompatible substances such as bases, strong oxidizing agents, and reactive metals.[8][10]

[26]

Spill Management: Small spills can be neutralized with a weak base like sodium bicarbonate

and absorbed with an inert material.[1] For large spills, evacuate the area and follow

emergency protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052396#fundamental-chemical-properties-of-
hydriodic-acid-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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